Cytotoxicity Advantage Over a Structural Analog
(-)-Balanophonin (2) was directly compared with (7‘S,8’R)-dihydrodehydrodiconiferyl alcohol (3), a dihydrobenzofuran lignan isolated from the same Cornus kousa fruit fraction. In HeLa cells, (-)-balanophonin showed an IC50 of 29.1 μM versus 45.5 μM for compound 3. In MCF-7, the IC50 values were 29.2 μM and 28.2 μM, respectively; in SK-MEL-5, 31.3 μM versus 32.3 μM; and in SK-OV-3, 33.4 μM versus 43.4 μM [1].
| Evidence Dimension | Cytotoxic potency (IC50) across four human cancer cell lines |
|---|---|
| Target Compound Data | HeLa 29.1 μM; MCF-7 29.2 μM; SK-MEL-5 31.3 μM; SK-OV-3 33.4 μM |
| Comparator Or Baseline | (7‘S,8’R)-Dihydrodehydrodiconiferyl alcohol (3): HeLa 45.5 μM; MCF-7 28.2 μM; SK-MEL-5 32.3 μM; SK-OV-3 43.4 μM |
| Quantified Difference | HeLa: 1.6-fold more potent; SK-OV-3: 1.3-fold more potent. MCF-7 and SK-MEL-5 approximately equipotent. |
| Conditions | MTT assay; 48 h incubation; isolated compounds from Cornus kousa fruits. |
Why This Matters
The direct side-by-side comparison demonstrates that (-)-balanophonin is generally more potent than its close structural analog, supporting its selection as the lead scaffold for lignan-based cytotoxic studies.
- [1] Lee, D.-Y. et al. A new lignan glycoside from the fruits of Cornus kousa Burg. Arch. Pharm. Res. 2008, 31 (7), 830–833. View Source
